Cas no 169247-46-5 (1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene)
169247-46-5 structure
Product Name:1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene
CAS No:169247-46-5
MF:C14H10BrF3O
MW:331.127813816071
MDL:MFCD12913506
CID:841821
PubChem ID:18620160
Update Time:2025-04-19
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene
- 4-bromo-2-trifluoromethyl-1-benzyloxybenzene
- 2-(benzyloxy)-5-broMo-1-trifluoroMethylbenzene
- Benzyl 4-bromo-2-(trifluoromethyl)phenyl ether
- AK102973
- QTPKEFVNEOEGGH-UHFFFAOYSA-N
- 8660AA
- RL02178
- AX8234512
- TL80090418
- ST24037552
- 4-bromo-1-phenylmethoxy-2-(trifluoromethyl)benzene
- MFCD12913506
- J-506240
- DS-3990
- DTXSID90595192
- CS-0156203
- C14H10BrF3O
- SCHEMBL3726426
- F30036
- AKOS016005164
- DB-336848
- DB-027469
- 2-(Benzyloxy)-5-bromobenzotrifluoride
- 169247-46-5
-
- MDL： MFCD12913506
- Inchi： 1S/C14H10BrF3O/c15-11-6-7-13(12(8-11)14(16,17)18)19-9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key： QTPKEFVNEOEGGH-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 329.98700
- Monoisotopic Mass: 329.98671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 5
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.5±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 346.4±42.0 °C at 760 mmHg
- Flash Point: 198.6±12.1 °C
- Refractive Index: 1.538
- PSA: 9.23000
- LogP: 5.04690
- Vapor Pressure: No data available
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ° C, -4 ° C is better
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019087967-5g |
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene |
169247-46-5 | 95% | 5g |
260.10 USD | 2021-06-17 | |
| Alichem | A019087967-10g |
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene |
169247-46-5 | 95% | 10g |
492.90 USD | 2021-06-17 | |
| Fluorochem | 229427-250mg |
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene |
169247-46-5 | 95% | 250mg |
￡19.00 | 2022-02-28 | |
| Fluorochem | 229427-1g |
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene |
169247-46-5 | 95% | 1g |
￡45.00 | 2022-02-28 | |
| Fluorochem | 229427-5g |
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene |
169247-46-5 | 95% | 5g |
￡144.00 | 2022-02-28 | |
| Fluorochem | 229427-10g |
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene |
169247-46-5 | 95% | 10g |
￡244.00 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B37695-5g |
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene |
169247-46-5 | 97% | 5g |
￥668.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B37695-1g |
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene |
169247-46-5 | 97% | 1g |
￥191.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B37695-250mg |
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene |
169247-46-5 | 97% | 250mg |
￥71.0 | 2022-04-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B857467-1g |
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene |
169247-46-5 | ≥98% | 1g |
￥315.00 | 2022-09-02 |
1-(Benzyloxy)-4-bromo-2-(trifluoromethyl)benzene Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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